Cas no 730912-46-6 (2-Formyl-1,4-benzenedisulfonic acid)

2-Formyl-1,4-benzenedisulfonic acid Properties

Names and Identifiers

• 2-Formyl-1,4-benzenedisulfonic acid
• SY338596
• 2-formylbenzene-1,4-disulfonic acid
• FT-0640029
• 2-Formylbenzene-1,4-disulfonate
• 1-Phenyl-3-carboxyl-5-pyrazolone
• 2,5-Disulphobenzaldehyde
• P-TOLUENESULFINICACID
• 51818-11-2
• 2,5-Disulfobenzaldehyde
• YSCH0094
• AC-12735
• 730912-46-6
• MFCD03840860
• AKOS015961004
• SCHEMBL867464
• 2-Formylbenzene-1,4-disulfonicacid
• DB-020139
• +Expand

• MDL： MFCD03840860
• InChIKey： DILXLMRYFWFBGR-UHFFFAOYSA-N
• Inchi： 1S/C7H6O7S2/c8-4-5-3-6(15(9,10)11)1-2-7(5)16(12,13)14/h1-4H,(H,9,10,11)(H,12,13,14)
• SMILES： C1=C(C=C(C=O)C(=C1)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 265.95549487g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 265.95549487g/mol
• Heavy Atom Count: 16
• Complexity: 452
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -1.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 143Ų

Experimental Properties

• LogP: 2.15410
• PSA: 142.57000
• Density: 1.815